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Compound of Interest

Compound Name: Methyl D-phenylalaninate

Cat. No.: B3040560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

enantiomerically pure Methyl D-phenylalaninate, a crucial building block in pharmaceutical

research and development. It includes a comparative summary of commercial suppliers,

detailed experimental protocols for its preparation and analysis, and visualizations of relevant

biological pathways and experimental workflows.

Commercial Availability
Enantiomerically pure Methyl D-phenylalaninate is primarily available from commercial

suppliers as the hydrochloride salt (D-Phenylalanine methyl ester hydrochloride). This form

enhances the compound's stability and solubility. The table below summarizes the offerings

from several key suppliers. While most suppliers guarantee high chemical purity (typically

≥98%), the enantiomeric excess (e.e.) is often not explicitly stated. However, a high specific

optical rotation is a strong indicator of high enantiomeric purity.
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Supplier
Product
Name

CAS
Number

Purity
Optical
Rotation

Additional
Notes

Sigma-

Aldrich

D-

Phenylalanin

e methyl

ester

hydrochloride

13033-84-6 98% Not specified

Suitable for

peptide

synthesis.

Thermo

Fisher

Scientific

(Alfa Aesar)

D-

Phenylalanin

e methyl

ester

hydrochloride

13033-84-6 98% Not specified ---

Thermo

Fisher

Scientific

(Acros

Organics)

D-

Phenylalanin

e methyl

ester

hydrochloride

13033-84-6 98%
-32° to -38°

(c=1 in EtOH)

Conforms to

IR spectrum.

TCI America

D-

Phenylalanin

e Methyl

Ester

Hydrochloride

13033-84-6 >98.0% Not specified ---

Chem-Impex

D-

Phenylalanin

e methyl

ester

hydrochloride

13033-84-6
≥ 98%

(HPLC)

[a]D20 = -35

± 3º (C=1 in

EtOH)

---

Experimental Protocols
Preparation of Enantiomerically Pure D-Phenylalanine
Methyl Ester via Chemical Resolution[1]
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This protocol describes an improved method for the chemical resolution of DL-phenylalanine

methyl ester using N-acetyl-D-phenylglycine as a resolving agent, yielding D-phenylalanine

methyl ester with high optical purity (98.1% e.e.) and a high yield (81.2%).[1]

Materials:

DL-phenylalanine methyl ester

N-acetyl-D-phenylglycine (resolving agent)

Water

Sodium bicarbonate (NaHCO3)

Toluene

Sodium sulfate (Na2SO4)

Methanol

Hydrochloric acid (HCl)

Procedure:

Diastereomeric Salt Formation:

To a solution of DL-phenylalanine methyl ester (0.1 mol) in water (40 mL), add N-acetyl-D-

phenylglycine (0.05 mol).

Maintain the pH at 5-6 and stir the mixture in an ice bath for 2 hours.

Filter the reaction mixture to collect the crude crystalline salt of N-acetyl-D-phenylglycine

and L-phenylalanine methyl ester. Rinse the salt with water.

Isolation of D-Phenylalanine Methyl Ester:

Collect the filtrate (mother liquor) containing the D-phenylalanine methyl ester.

Adjust the pH of the mother liquor to 8 with a 2 mol L–1 NaHCO3 solution.
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Extract the mixture with toluene (2 x 30 mL).

Dry the combined organic layers over Na2SO4, filter, and evaporate the solvent in vacuo.

Formation and Purification of the Hydrochloride Salt:

To the residue, add methanol (20 mL) and 6 mol L–1 hydrochloric acid to afford the crude

D-phenylalanine methyl ester hydrochloride.

Purify the crude product by recrystallization from methanol to obtain the pure compound.

Chiral Separation and Purity Analysis using UPC²[2]
This method utilizes Ultra-Performance Convergence Chromatography (UPC²) for the rapid and

efficient chiral separation of D- and L-phenylalanine methyl esters, allowing for the

determination of enantiomeric purity.[2]

Instrumentation and Consumables:

System: ACQUITY UPC² with a photodiode array (PDA) detector

Column: CHIRALPAK ID, 4.6 x 100 mm, 3 µm

Mobile Phase A: CO2

Mobile Phase B: Methanol with 0.1% NH4OH

Sample: 5 mg/mL in isopropanol with 0.1% triethanolamine

Chromatographic Conditions:

Column Temperature: 40 °C

Isocratic Conditions: 90% A, 10% B

Flow Rate: 1.5 mL/min

Back Pressure: 2500 psi
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Detection: UV at 210 nm

Injection Volume: 4 µL

This UPC² method offers superior resolution and a five-fold increase in throughput compared to

normal-phase HPLC, enabling high-throughput analysis of chiral purity.[2]

Signaling Pathways and Experimental Workflows
While Methyl D-phenylalaninate is primarily used as a chiral building block, its metabolic

product, D-phenylalanine, can influence cellular signaling. The following diagrams illustrate a

relevant biological pathway and a typical experimental workflow in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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